Cas no 2227732-24-1 ((3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227732-24-1
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 6446853
• PubChem ID: 165700246
• Update Time: 2025-06-11

(3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid
• 2227732-24-1
• EN300-1789348

• Inchi： 1S/C10H10F2O4/c1-16-10-5(7(13)4-8(14)15)2-3-6(11)9(10)12/h2-3,7,13H,4H2,1H3,(H,14,15)/t7-/m0/s1
• InChI Key： XRGGBDJCUZVCAM-ZETCQYMHSA-N
• SMILES： FC1=C(C=CC(=C1OC)[C@H](CC(=O)O)O)F

Computed Properties

• Exact Mass: 232.05471512g/mol
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic Acid (CAS No. 2227732-24-1)

(3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid, with the CAS number 2227732-24-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive research and development. The unique combination of fluorine, methoxy, and hydroxyl substituents in its molecular structure contributes to its distinct chemical behavior and potential biological activity.

The< strong> molecular structure of (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid features a chiral center at the propanoic acid moiety, which is indicated by the (S) configuration. This chirality is crucial for its biological activity, as enantiomers of a molecule can exhibit vastly different pharmacological properties. The presence of fluorine atoms at the 3 and 4 positions of the phenyl ring enhances the compound's metabolic stability and binding affinity to biological targets. Additionally, the methoxy group at the 2 position introduces further functional diversity, allowing for various chemical modifications and interactions.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage fluorinated aromatic compounds due to their enhanced bioavailability and resistance to degradation. The< strong> 3,4-difluoro-2-methoxyphenyl moiety in (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid is particularly noteworthy for its potential role in drug design. Studies have shown that such fluorinated aromatic rings can improve the binding affinity of small molecules to enzymes and receptors, thereby increasing their therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that< strong> fluorinated phenolic compounds can modulate neurotransmitter systems, offering a promising avenue for developing new medications targeting conditions such as Alzheimer's disease and Parkinson's disease. The hydroxyl group in (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid also suggests potential for further derivatization, enabling the creation of analogs with enhanced pharmacological properties.

The synthesis of (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired stereocenter and functional groups. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for large-scale production.

In terms of biological activity, preliminary studies on (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid have revealed intriguing results. In vitro assays have demonstrated that this compound exhibits moderate inhibition against certain enzymes implicated in inflammatory pathways. The< strong> 3-hydroxypropanoic acid moiety may play a role in modulating enzyme activity by serving as a substrate or allosteric modulator. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The< strong> difluorophenyl ring is another key feature that contributes to the compound's biological profile. Fluorine atoms are known to influence electronic properties and metabolic stability, which can be harnessed to enhance drug-like characteristics such as lipophilicity and half-life. The combination of these elements makes (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid a promising candidate for further exploration in drug discovery.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in developing next-generation therapeutics. The ability to fine-tune molecular properties through strategic introduction of fluorine atoms has led to significant advancements in areas such as anticancer drugs and antiviral agents. (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid exemplifies this trend by incorporating multiple fluorine atoms into its structure while maintaining chiral integrity.

Ongoing research efforts are focused on optimizing synthetic routes to improve scalability and cost-effectiveness for producing (3S)-3-(3,4-difluoro-2-methoxyphenyl)-3-hydroxypropanoic acid. Collaborative initiatives between academic institutions and pharmaceutical companies are driving innovation in synthetic chemistry, aiming to make complex molecules more accessible for preclinical and clinical development. These efforts are critical for translating laboratory discoveries into viable therapeutic options for patients worldwide.

The< strong> hydroxymethyl group present in this compound also opens up possibilities for further chemical modifications. Functionalization at this site could lead to derivatives with improved solubility or targeted delivery properties. Such modifications are essential for enhancing pharmacokinetic profiles and ensuring optimal therapeutic outcomes when developing new drugs.

In conclusion, (3S)-3-( 22277732-24-1) -hydroxypropanoic acid represents a fascinating subject of study with significant implications for medicinal chemistry. Its unique structural features—combining chirality with fluorinated aromatic rings—make it a valuable scaffold for designing novel bioactive molecules. As research continues to uncover new applications for this compound, it holds promise for contributing to advancements in drug development across multiple therapeutic areas.